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Compound of Interest

Compound Name: C & B-Metabond

Cat. No.: B1205101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of C&B-Metabond, a 4-META-

based self-cured adhesive resin cement, and its application in ensuring the long-term stability

of implant-supported restorations. This document synthesizes in-vitro data on bond strength

and provides detailed protocols for its use and evaluation.

Introduction
C&B-Metabond is a dental adhesive resin cement recognized for its high bond strength to a

wide range of dental materials.[1][2] Its formulation is based on 4-Methacryloyloxyethyl

Trimellitate Anhydride (4-META), a monomer that promotes adhesion to both tooth structure

and various restorative materials, including metal alloys and ceramics used in implant dentistry.

[3] The system utilizes a tri-n-butylborane (TBB) catalyst to ensure complete polymerization,

even in challenging oral environments.[3] This document outlines the scientific basis for its use

in implantology and provides detailed protocols for its application and for conducting relevant

experimental evaluations.

Quantitative Data on Bond Strength
The following tables summarize in-vitro bond strength data for C&B-Metabond to materials

commonly used in implant-supported restorations. It is important to note that these are short-

term, in-vitro studies and long-term clinical performance may vary.
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Table 1: Tensile Bond Strength of C&B-Metabond to Various Post Materials

Material
Mean Tensile Bond
Strength (MPa)

Standard Deviation (MPa)

Stainless Steel 27 N/A

Titanium 22 N/A

Zirconium Oxide 7 N/A

Data sourced from an in-vitro study comparing different adhesive resin cements. The study

indicates that C&B-Metabond demonstrates a stronger bond to metallic posts compared to

zirconium oxide.

Table 2: Shear Bond Strength of C&B-Metabond to a Castable Glass Ceramic

Surface Treatment &
Conditions

Mean Shear Bond Strength
(MPa)

Note

Etch-Free Primer/C&B-

Metabond

Significantly lower than

NH5F2/silane

Thermocycling was a key

factor in reducing bond

strength.

This in-vitro study highlights the importance of surface treatment and the potential impact of

thermal stresses on the bond strength of C&B-Metabond to ceramic materials.[4]

Signaling Pathways and Chemical Adhesion
Mechanism
The adhesive properties of C&B-Metabond are primarily attributed to the 4-META monomer.

This monomer facilitates a chemical bond with metal oxides present on the surface of dental

alloys and can also interact with the calcium in hydroxyapatite of tooth structure.[5][6]

The proposed adhesion mechanism involves an acid-base interaction between the carboxyl

groups of the hydrolyzed 4-META (4-MET) and the metal oxides on the substrate surface.[5] In

the case of titanium, a stable oxide layer is readily formed, which can interact with the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://folia.unifr.ch/global/documents/184274
https://pubmed.ncbi.nlm.nih.gov/11441489/
https://pubmed.ncbi.nlm.nih.gov/33518686/
https://pubmed.ncbi.nlm.nih.gov/11441489/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


adhesive. For zirconia, surface treatments like sandblasting or the use of specific primers are

often recommended to enhance the bond strength.[7][8]

C&B-Metabond (4-META/MMA-TBB Resin)
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Titanium or Zirconia Abutment
Oxidation
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Figure 1. Simplified diagram of the chemical adhesion mechanism of 4-META in C&B-

Metabond to a metal oxide layer on an implant abutment surface.

Experimental Protocols
Protocol for Luting an Implant-Retained Crown with
C&B-Metabond
This protocol is based on the manufacturer's instructions for the bulk-mix technique.[9][10]

Materials:

C&B-Metabond Quick Base and Universal Catalyst

C&B-Metabond L-Powder (desired shade)

Chilled ceramic mixing dish (stored in freezer)

Applicator brushes
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Implant crown and abutment

Appropriate surface primers for the crown material (if required)

Pumice (oil-free, fluoride-free)

Glycerin or a water-soluble lubricant

Procedure:

Preparation of Crown and Abutment:

Thoroughly clean the internal surface of the implant crown and the external surface of the

abutment with a slurry of pumice and water.

Rinse and completely dry both surfaces.

For non-precious metal alloys, sandblasting the surface is recommended.[1] For zirconia

or lithium disilicate, follow the manufacturer's instructions for priming, which may involve

hydrofluoric acid etching and application of a silane primer.[1] For titanium, a specific

titanate primer may enhance bond durability.[11]

Isolation and Lubrication:

Isolate the working area.

Apply a thin layer of glycerin or other water-soluble lubricant to the external surfaces of the

crown and adjacent teeth to facilitate easy removal of excess cement.[1]

Mixing C&B-Metabond:

Use a chilled ceramic mixing dish to extend the working time.[9][10]

Dispense 4 drops of C&B-Metabond Quick Base into one well of the dish.

Dispense 1 drop of Universal Catalyst into the same well.

Mix the liquids for approximately 5 seconds. This mixture is the "activated primer".
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In an adjacent well, place 1-2 level scoops of the desired shade of L-Powder.

Application:

Using an applicator brush, apply the "activated primer" to the internal surface of the crown

and the external surface of the abutment. Do not air dry.[5]

Dip the same wet brush into the L-Powder to pick up a small amount and apply it to the

primed surfaces.

Alternatively, for a bulk mix, add the powder to the mixed liquid and stir for 5 seconds to

achieve a creamy consistency.[9][10]

Apply a thin, uniform layer of the mixed cement to the internal surface of the crown.

Seating and Clean-up:

Seat the crown onto the abutment with gentle, constant pressure.

Remove excess cement immediately with a clean brush or scaler, before it fully sets.

The intra-oral setting time is approximately 5-10 minutes.[5]
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Start: Luting Protocol

1. Prepare Crown & Abutment
(Clean, Dry, Prime/Sandblast)

2. Isolate & Lubricate
(External Surfaces)

3. Mix Liquid Components
(4 drops Base + 1 drop Catalyst)

on chilled dish

4. Apply Activated Primer
(to Crown & Abutment)

5. Mix Cement
(Add Powder to Liquid)

6. Apply Cement to Crown

7. Seat Crown

8. Remove Excess Cement

End: Crown Cemented
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Figure 2. Experimental workflow for luting an implant-retained crown with C&B-Metabond.
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Protocol for In-Vitro Shear Bond Strength Testing
This protocol is a generalized procedure based on common methodologies for shear bond

strength testing in dental materials research.[12][13][14]

Materials:

Substrate specimens (e.g., titanium or zirconia discs)

C&B-Metabond cement system

Composite resin cylinders (e.g., 3-4 mm diameter)

Universal testing machine with a shear testing jig

Specimen mounting apparatus (e.g., acrylic resin)

Polishing equipment (e.g., silicon carbide papers)

Thermocycler (optional, for aging simulation)

Procedure:

Specimen Preparation:

Embed the substrate discs in acrylic resin, leaving the bonding surface exposed.

Polish the bonding surface to a standardized grit (e.g., 600-grit silicon carbide paper).

Clean the specimens ultrasonically in distilled water and air-dry.

Surface Treatment:

Apply any desired surface treatments to the substrate (e.g., sandblasting, priming)

according to the experimental groups.

Bonding Procedure:

Mix C&B-Metabond according to the manufacturer's instructions.
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Apply a thin layer of the cement to the treated substrate surface.

Place a composite resin cylinder onto the cement layer and apply gentle pressure to

extrude excess cement.

Light-cure the composite if necessary, and allow the C&B-Metabond to self-cure

completely.

Storage and Aging (Optional):

Store the bonded specimens in distilled water at 37°C for 24 hours.

For long-term simulation, subject the specimens to thermocycling (e.g., 5,000 to 10,000

cycles between 5°C and 55°C).

Shear Bond Strength Testing:

Mount the specimen in the universal testing machine.

Apply a shear load to the base of the composite cylinder at a constant crosshead speed

(e.g., 0.5 mm/min) until failure occurs.

Record the load at failure in Newtons (N).

Calculation:

Calculate the shear bond strength (SBS) in Megapascals (MPa) using the formula: SBS

(MPa) = Load (N) / Area (mm²).

Failure Mode Analysis:

Examine the debonded surfaces under a microscope to determine the mode of failure

(adhesive, cohesive in the substrate, cohesive in the composite, or mixed).
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Start: Shear Bond Strength Test

1. Prepare & Polish Substrate Disc

2. Surface Treatment
(e.g., Sandblasting, Priming)

3. Bond Composite Cylinder
with C&B-Metabond

4. Store in Water (24h, 37°C)
& Optional Thermocycling

5. Apply Shear Load in
Universal Testing Machine

6. Calculate Bond Strength (MPa)

7. Analyze Failure Mode

End: Results Obtained
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Figure 3. Workflow for in-vitro shear bond strength testing of C&B-Metabond.
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Discussion and Limitations
The available in-vitro data suggests that C&B-Metabond can provide adequate bond strength

to materials used in implant-supported restorations, particularly metals.[15] However, its

performance with ceramic materials like zirconia may be more technique-sensitive and require

specific surface treatments to achieve durable bonding.[7][8]

A significant limitation in the current literature is the scarcity of long-term clinical studies

specifically evaluating the performance of C&B-Metabond for cementing implant-retained

prostheses. While general success rates for cement-retained implant restorations are high,

these studies often do not specify the type of cement used.[16][17][18] Furthermore, in-vitro

tests, while useful for comparative purposes, cannot fully replicate the complex biomechanical

and biochemical environment of the oral cavity. Factors such as cyclic loading, salivary

composition, and temperature fluctuations can influence the long-term stability of the cement

bond.

Therefore, while C&B-Metabond shows promise for use in implant dentistry based on its

chemical properties and in-vitro performance, further long-term clinical research is needed to

definitively establish its efficacy and longevity in this application. Researchers are encouraged

to conduct clinical trials with extended follow-up periods to evaluate outcomes such as

restoration survival, incidence of debonding, and peri-implant tissue health.

Conclusion
C&B-Metabond, a 4-META based resin cement, demonstrates strong in-vitro adhesion to

various dental materials relevant to implantology. The provided protocols for its application and

for experimental testing offer a framework for its use and further investigation. While promising,

the lack of extensive long-term clinical data necessitates a cautious interpretation of its long-

term stability in implant-supported restorations. Future clinical studies are crucial to validate the

in-vitro findings and to establish evidence-based guidelines for its use in this context.
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To cite this document: BenchChem. [C&B-Metabond: Application Notes and Protocols for
Long-Term Implant Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205101#long-term-implant-stability-with-c-b-
metabond]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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